Cas no 1354952-57-0 (3-Methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine)

• Product Name: 3-Methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
• CAS No: 1354952-57-0
• MF: C₉H₁₃NS
• MW: 167.27122092247
• MDL: MFCD20233621
• CID: 4779226
• PubChem ID: 54397061
• Update Time: 2025-11-01

3-Methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
• NE24294
• 2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophen-3-carbon
• 3-Methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine

• MDL： MFCD20233621
• Inchi： 1S/C9H13NS/c1-6-7-4-2-3-5-8(7)11-9(6)10/h2-5,10H2,1H3
• InChI Key： VKSSAYDRUIZCST-UHFFFAOYSA-N
• SMILES： S1C(=C(C)C2=C1CCCC2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3

Additional information on 3-Methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine

Comprehensive Overview of 3-Methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine (CAS No. 1354952-57-0): Properties, Applications, and Research Insights

3-Methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine (CAS No. 1354952-57-0) is a specialized organic compound belonging to the benzothiophene family. This heterocyclic structure features a sulfur atom within its fused ring system, making it a subject of significant interest in pharmaceutical and materials science research. The compound's unique tetrahydrobenzothiophene scaffold, combined with an amine functional group, offers versatile reactivity for synthetic modifications, catering to diverse industrial applications.

In recent years, the demand for heterocyclic amines like 3-Methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine has surged due to their role in drug discovery. Researchers highlight its potential as a pharmacophore in designing central nervous system (CNS) therapeutics, aligning with trending topics such as neurodegenerative disease research and precision medicine. Its structural similarity to bioactive molecules also positions it as a candidate for catalysis and functional material synthesis.

The compound's physicochemical properties—including moderate lipophilicity and hydrogen-bonding capacity—make it suitable for medicinal chemistry optimization. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and stability, addressing frequent queries about quality control in fine chemical production. Furthermore, its synthetic routes often involve palladium-catalyzed cross-coupling or reductive amination, methods widely discussed in green chemistry forums.

Beyond pharmaceuticals, 3-Methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine finds niche applications in agrochemicals and electronic materials. Its conjugated π-system and electron-donating amine group contribute to studies on organic semiconductors, a hotspot in renewable energy research. This dual utility underscores its relevance in answering search trends like "sustainable chemical synthesis" and "multi-functional heterocycles."

Safety and regulatory compliance are critical for handling this compound. While not classified as hazardous under major GHS standards, proper laboratory practices (e.g., PPE usage) are recommended. Recent publications emphasize its low ecotoxicity profile, aligning with ESG (Environmental, Social, Governance) priorities in chemical manufacturing—a topic gaining traction in industry reports and investor communications.

In summary, 3-Methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine (CAS No. 1354952-57-0) exemplifies the intersection of structural innovation and applied science. Its adaptability across life sciences and advanced materials sectors ensures sustained academic and commercial interest, reflected in growing patent filings and collaborative R&D initiatives worldwide.